Cas no 98427-18-0 (5-Cyclohexyl-1,3,4-oxadiazol-2-amine)

• Product Name: 5-Cyclohexyl-1,3,4-oxadiazol-2-amine
• CAS No: 98427-18-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD09041927
• CID: 801783
• PubChem ID: 16768333
• Update Time: 2025-04-19

5-Cyclohexyl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Cyclohexyl-1,3,4-oxadiazol-2-amine
• 1,3,4-Oxadiazol-2-amine,5-cyclohexyl-
• 2-Amino-5-cyclohexyl-1,3,4-oxdiazol
• 5-Cyclohexyl-[1,3,4]oxadiazol-2-ylamine
• 98427-18-0
• DTXSID40588039
• AO-365/43467522
• FT-0679157
• MFCD09041927
• LS-02174
• 5-cyclohexyl-1,3,4-oxadiazol-2-ylamine
• SCHEMBL20597965
• EN300-35660
• VU0494854-1
• Z285233834
• BB 0240947
• F2182-0002
• AKOS000124143
• G30823
• STK503603
• DB-155337
• ALBB-005897

• MDL： MFCD09041927
• Inchi： 1S/C8H13N3O/c9-8-11-10-7(12-8)6-4-2-1-3-5-6/h6H,1-5H2,(H2,9,11)
• InChI Key： KPJOXDBKXBMZPL-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1CCCCC1

Computed Properties

• Exact Mass: 167.10600
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.176
• Boiling Point: 316.825°C at 760 mmHg
• Flash Point: 145.411°C
• Refractive Index: 1.543
• PSA: 64.94000
• LogP: 2.28070

5-Cyclohexyl-1,3,4-oxadiazol-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles